(4-Amino-6,6-dimethyl-5,8-dihydro-6H-7-oxa-9-thia-1,3-diaza-fluoren-2-ylsulfanyl)-acetic acid
(4-Amino-6,6-dimethyl-5,8-dihydro-6H-7-oxa-9-thia-1,3-diaza-fluoren-2-ylsulfanyl)-acetic acid
Brand Name:
Vulcanchem
CAS No.:
303051-29-8
VCID:
VC0430841
InChI:
InChI=1S/C13H15N3O3S2/c1-13(2)3-6-7(4-19-13)21-11-9(6)10(14)15-12(16-11)20-5-8(17)18/h3-5H2,1-2H3,(H,17,18)(H2,14,15,16)
SMILES:
CC1(CC2=C(CO1)SC3=NC(=NC(=C23)N)SCC(=O)O)C
Molecular Formula:
C13H15N3O3S2
Molecular Weight:
325.4g/mol
(4-Amino-6,6-dimethyl-5,8-dihydro-6H-7-oxa-9-thia-1,3-diaza-fluoren-2-ylsulfanyl)-acetic acid
CAS No.: 303051-29-8
Main Products
VCID: VC0430841
Molecular Formula: C13H15N3O3S2
Molecular Weight: 325.4g/mol
| CAS No. | 303051-29-8 |
|---|---|
| Product Name | (4-Amino-6,6-dimethyl-5,8-dihydro-6H-7-oxa-9-thia-1,3-diaza-fluoren-2-ylsulfanyl)-acetic acid |
| Molecular Formula | C13H15N3O3S2 |
| Molecular Weight | 325.4g/mol |
| IUPAC Name | 2-[(3-amino-12,12-dimethyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2,4,6-tetraen-5-yl)sulfanyl]acetic acid |
| Standard InChI | InChI=1S/C13H15N3O3S2/c1-13(2)3-6-7(4-19-13)21-11-9(6)10(14)15-12(16-11)20-5-8(17)18/h3-5H2,1-2H3,(H,17,18)(H2,14,15,16) |
| Standard InChIKey | BOBKDXGIUOVGES-UHFFFAOYSA-N |
| SMILES | CC1(CC2=C(CO1)SC3=NC(=NC(=C23)N)SCC(=O)O)C |
| Canonical SMILES | CC1(CC2=C(CO1)SC3=NC(=NC(=C23)N)SCC(=O)O)C |
| Solubility | 48.8 [ug/mL] |
| PubChem Compound | 1931641 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume